Cas no 55684-33-8 (Adenosine,7,8-dihydro-8-thioxo-, cyclic 3',5'-(hydrogen phosphate) 2'-butanoate,monosodium salt (9CI))

• Product Name: Adenosine,7,8-dihydro-8-thioxo-, cyclic 3',5'-(hydrogen phosphate) 2'-butanoate,monosodium salt (9CI)
• CAS No: 55684-33-8
• MF: C₁₄H₁₈N₅NaO₇PS
• MW: 454.350553035736
• CID: 385131
• PubChem ID: 54599285
• Update Time: 2025-04-19

Adenosine,7,8-dihydro-8-thioxo-, cyclic 3',5'-(hydrogen phosphate) 2'-butanoate,monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,7,8-dihydro-8-thioxo-, cyclic 3',5'-(hydrogen phosphate) 2'-butanoate,monosodium salt (9CI)
• sodium,[6-(6-amino-8-sulfanylidene-7H-purin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• 55684-33-8
• NSC239660
• DTXSID60712697
• sodium;[6-(6-amino-8-sulfanylidene-7H-purin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• NSC-239660

• Inchi： 1S/C14H18N5O7PS.Na/c1-2-3-7(20)25-10-9-6(4-23-27(21,22)26-9)24-13(10)19-12-8(18-14(19)28)11(15)16-5-17-12;/h5-6,9-10,13H,2-4H2,1H3,(H,18,28)(H,21,22)(H2,15,16,17);/q;+1
• InChI Key： NQOMWYDTQBDPCA-UHFFFAOYSA-N
• SMILES： S=C1NC2C(N)=NC=NC=2N1C1C(C2C(COP(=O)(O)O2)O1)OC(CCC)=O.[Na+]

Computed Properties

• Exact Mass: 431.06664
• Monoisotopic Mass: 454.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190A^2

Experimental Properties

• Density: 1.71
• Boiling Point: 639.4°C at 760 mmHg
• Flash Point: 340.5°C
• Refractive Index: 1.687
• PSA: 158.36
• LogP: 1.40350